Cas no 94-22-4 (Benzoic acid, 4-nitro-,propyl ester)

Benzoic acid, 4-nitro-,propyl ester structure

94-22-4 structure

Product Name:Benzoic acid, 4-nitro-,propyl ester

CAS No:94-22-4

Molecular Formula:C₁₀H₁₁NO₄

Molecular Weight:209.19864

CID:803852

PubChem ID:7182

Benzoic acid, 4-nitro-,propyl ester Properties

Names and Identifiers

- Benzoic acid, 4-nitro-,propyl ester
- PROPYL 4-NITROBENZOATE
- FT-0705512
- NSC 406847
- KXUOYHZSTGGNCK-UHFFFAOYSA-N
- 2,3-Difluoro-4- bromobenzoic acid
- DTXSID00240186
- Benzoic acid, p-nitro-, propyl ester
- NSC-406847
- AKOS003239618
- p-Nitrobenzoesaure-n-propylester
- p-Nitrobenzoic acid, n-propyl ester
- Benzoic acid, 4-nitro-, propyl ester
- NSC406847
- n-Propyl p-nitrobenzoate
- 94-22-4
- SCHEMBL1246017
- Propyl p-nitrobenzoate
- +Expand
- InChIKey： KXUOYHZSTGGNCK-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H11NO4/c1-2-7-15-10(12)8-3-5-9(6-4-8)11(13)14/h3-6H,2,7H2,1H3
- SMILES： CCCOC(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 209.068808
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 209.068808
Heavy Atom Count: 15
Complexity: 228
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 72.1

Experimental Properties

Refractive Index: 1.537
Boiling Point: 328.1°C at 760 mmHg
Flash Point: 148.1°C
Density: 1.214

Benzoic acid, 4-nitro-,propyl ester Related Literature

1. Grignard-mediated reduction of 2,2,2-trichloro-1-arylethanones

Ali H. Essa,Reinner I. Lerrick,E?e ?ift?i,Ross W. Harrington,Paul G. Waddell,William Clegg,Michael J. Hall Org. Biomol. Chem. 2015 13 5793
2. 968. The stereochemistry of acetylacetone complexes of zinc. Part I. The crystal structure of monoaquobisacetylacetonezinc

E. L. Lippert,Mary R. Truter J. Chem. Soc. 1960 4996
3. A new synthesis and crystal structure of 2-methyl-2-azabicyclo[3.3.1]nonan-7α-ol

F. Ivy Carroll,Philip Abraham,J. Bruce Pitner,S. D. Jablonski,P. Singh,Yong Wha Kwon,David J. Triggle J. Chem. Soc. Chem. Commun. 1992 795
4. Preparation and X-ray crystal structure of μ-iodo-bis(4-iodo-cyclo-hepta-sulphur) tris(hexafluoroantimonate)–bis(arsenic trifluoride), [(S7I)2I]3+[SbF6]– 3·2AsF3

Jack Passmore,George Sutherland,Peter S. White 3·2AsF3. Jack Passmore George Sutherland Peter S. White J. Chem. Soc. Chem. Commun. 1979 901
5. New binuclear Ni(ii) metallates containing ONS chelators: synthesis, characterisation, DNA binding, DNA cleavage, protein binding, antioxidant activity, antimicrobial and in vitro cytotoxicity

G. Kalaiarasi,Ruchi Jain,H. Puschman,S. Poorna Chandrika,K. Preethi,R. Prabhakaran New J. Chem. 2017 41 2543
6. Studies in electron impact methods. Part 6.—The formation of the methine and carbon ions

Rowland I. Reed,Walter Snedden Trans. Faraday Soc. 1959 55 876
7. New organoarsino-bridged cobalt carbonyl complexes derived from reactions of [Co2(CO)8] or [Co2(μ-alkyne)(CO)6] with cyclo-(AsPh)6

Rohini M. De Silva,Martin J. Mays,John E. Davies,Paul R. Raithby,Moira A. Rennie,Gregory P. Shield J. Chem. Soc. Dalton Trans. 1998 439
8. One-step synthesis of Pt-decorated graphene–carbon nanotubes for the electrochemical sensing of dopamine, uric acid and ascorbic acid

S. Ramakrishnan,K. R. Pradeep,A. Raghul,R. Senthilkumar,Murali Rangarajan,Nikhil K. Kothurkar Anal. Methods 2015 7 779
9. Hybrid Polymeric Iodoplumbates Constructed from Morpholine and Its Derivatives: Structures and Properties

Hao-Hong Li,Zhi-Rong Chen,Li-Chuan Cheng,Yun-Jie Wang,Miao Feng,Min Wang Dalton Trans. 2010 39 11000
10. Negative allosteric modulators of NMDA receptors with GluN2B subunit: synthesis of β-aminoalcohols by epoxide opening and subsequent rearrangement

Marvin Korff,Judith Lüken,Judith Schmidt,Dirk Schepmann,Gunnar Goerges,Nadine Ritter,Paul Disse,Julian A. Schreiber,Guiscard Seebohm,Bernhard Wünsch Org. Biomol. Chem. 2023 21 7616

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